Cas no 2411262-52-5 (2-Chloro-N-[2-(N,3-dimethylanilino)ethyl]acetamide)

2-Chloro-N-[2-(N,3-dimethylanilino)ethyl]acetamide is a specialized organic compound featuring a chloroacetamide moiety linked to a substituted ethylaniline group. Its molecular structure, combining a reactive chloroacetyl group with a tertiary amine, makes it a valuable intermediate in synthetic organic chemistry, particularly for the development of pharmaceuticals and agrochemicals. The compound’s electrophilic chloroacetamide group enables efficient alkylation reactions, while the dimethylanilinoethyl side chain contributes to solubility and reactivity in diverse synthetic pathways. This compound is particularly useful in the synthesis of biologically active molecules, offering precise functionalization capabilities. Its stability under controlled conditions ensures consistent performance in multi-step synthetic processes.

2-Chloro-N-[2-(N,3-dimethylanilino)ethyl]acetamide structure

2411262-52-5 structure

Product Name:2-Chloro-N-[2-(N,3-dimethylanilino)ethyl]acetamide

CAS No:2411262-52-5

MF:C₁₂H₁₇ClN₂O

MW:240.729182004929

CID:5355157

Update Time:2025-08-04

2-Chloro-N-[2-(N,3-dimethylanilino)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-N-[2-(N,3-dimethylanilino)ethyl]acetamide
- Z3850370071
- 2-chloro-N-{2-[methyl(3-methylphenyl)amino]ethyl}acetamide
- Inchi： 1S/C12H17ClN2O/c1-10-4-3-5-11(8-10)15(2)7-6-14-12(16)9-13/h3-5,8H,6-7,9H2,1-2H3,(H,14,16)
- InChI Key： XTCXHDXAPDWIQI-UHFFFAOYSA-N
- SMILES： ClCC(NCCN(C)C1C=CC=C(C)C=1)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 223
XLogP3: 2.3
Topological Polar Surface Area: 32.299

2-Chloro-N-[2-(N,3-dimethylanilino)ethyl]acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-7441610-1.0g	2-chloro-N-{2-[methyl(3-methylphenyl)amino]ethyl}acetamide	2411262-52-5	95.0%	1.0g	$0.0	2025-03-11

2-Chloro-N-[2-(N,3-dimethylanilino)ethyl]acetamide Related Literature

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Additional information on 2-Chloro-N-[2-(N,3-dimethylanilino)ethyl]acetamide

2-Chloro-N-[2-(N,3-dimethylanilino)ethyl]acetamide (CAS No. 2411262-52-5)

Introduction to 2-Chloro-N-[2-(N,3-dimethylanilino)ethyl]acetamide

2-Chloro-N-[2-(N,3-dimethylanilino)ethyl]acetamide, a compound with the CAS registry number 2411262-52-5, is an organic chemical entity that has garnered attention in various scientific domains. This compound is characterized by its unique structure, which includes a chlorine atom, an acetamide group, and a dimethylaniline moiety. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic research and industrial applications.

Structural Insights and Synthesis

The molecular structure of 2-Chloro-N-[2-(N,3-dimethylanilino)ethyl]acetamide is defined by its chlorinated acetamide backbone and the presence of a dimethylaniline substituent. The synthesis of this compound typically involves multi-step organic reactions, including nucleophilic substitutions and amide bond formations. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity, which is crucial for its application in research and development.

Chemical Properties and Reactivity

From a chemical standpoint, 2-Chloro-N-[2-(N,3-dimethylanilino)ethyl]acetamide exhibits notable reactivity due to the electron-withdrawing effects of the chlorine atom and the electron-donating properties of the dimethylaniline group. These opposing effects create a dynamic interplay within the molecule, influencing its behavior in various chemical reactions. For instance, the compound has been shown to participate in nucleophilic aromatic substitutions under specific conditions, as reported in recent studies.

Applications in Drug Discovery and Development

The potential of CAS No. 2411262-52-5 in the field of drug discovery has been explored extensively. Its unique structure makes it a promising candidate for designing bioactive molecules with specific pharmacological properties. Recent research has focused on its role as a lead compound in anti-cancer drug development, where it has demonstrated selective cytotoxicity against certain cancer cell lines. Additionally, its ability to modulate enzyme activity has opened avenues for exploring its utility in treating metabolic disorders.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding the environmental impact and safety profile of CAS No. 2411262-52-5 is paramount. Studies have indicated that the compound exhibits moderate biodegradability under aerobic conditions, which is favorable for minimizing its environmental footprint. However, further research is required to fully assess its long-term ecological effects and ensure safe handling practices in industrial settings.

Conclusion: The Future Prospects of CAS No. 2411262-52-5

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